- Nucleophilic Aromatic Substitution of Methacrylamide Anion and its Application to the Synthesis of the Anticancer Drug BicalutamideJournal of Organic Chemistry, 2003, 68(26), 10181-10182,
Cas no 90357-51-0 (N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide)
90357-51-0 structure
N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide
N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide Properties
Names and Identifiers
-
- N-[4-CYANO-3-(TRIFLUOROMETHYL)PHENYL]-2-METHYL-2-OXIRANE CARBOXAMIDE
- N-[4-cyano-3-(trifluoromethyl)phenyl]-2-methyl-Oxiranecarboxamide
- 1,2-Epoxy-2-Methyl-N[4-Cyano-3(Trifluoromethyl)-Phenyl]Propanamide
- 1,2-EPOXY-2-METHYL-N-[4-CYANO-3-(TRIFLUOROMETHYL)]
- N-[4-Cyano-3-(Trifluoromethyl)phenyl]methacrylamide Epoxide
- 1,2-Epoxy-2-methyl-N[4-cyano-3(trifluoromethyl)-phenyl] propanamide (Intermediate for Bicalutamide)
- N-[4-Cyano-3-trifluoromethy phenyl]-2-oxirane carboxamide
- N-(4-Cyano-3-(trifluoromethyl)phenyl)-2-methyloxirane-2-carboxamide
- 1,2-Epoxy-2-methyl-N-(4-cyano-3-trifluoromethyl)-phenyl)propaneamide
- N-(4-Cyano-3-(trifluoromethyl)phenyl)-2-methyl-oxiranecarboxamine
- N-(4-cyano-3-trifluoromethyl-phenyl)-2-methyl-2-oxirane-propionamide
- N-[4-Cyano-3-(trifluoroMethyl)phenyl]MethacrylaMid
- rac-N-(4-cyano-3-(trifluoromethyl)phenyl)-2-methylo
- N-[4-Cyano-3-(trifluoromethyl)phenyl]-2-methyloxirane-2-carboxamide
- N-[4-cyano-3-(trifluoromethyl)phenyl]-2-methyl-2-oxiranecarboxamide
- Bicalutamide Epoxide Impurity
- 4-Cyano-N-(2,3-epoxy-2-methylpropionyl)-3-trifluoromethylaniline
- Oxiranecarboxamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-2-methyl-
- UQUQTWDUTIAAAY-UHFFFAOYSA-N
- PubChem13753
- N-[
- N-[4-Cyano-3-(trifluoromethyl)phenyl]-2-methyl-2-oxiranecarboxamide (ACI)
- Oxiranecarboxamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-2-methyl- (9CI)
- Oxiranecarboxamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-2-methyl-, (±)- (ZCI)
- 2-Methyloxirane-2-carboxylic acid N-(4-cyano-3-trifluoromethylphenyl)amide
- NS00134150
- N-[4-Cyano-3-(Trifluoromethyl)Phenyl]-2-Methyl-2-Oxirane Carboxamide
- 90357-51-0
- 2-Oxiranecarboxamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-2-methyl-
- AKOS015900542
- MFCD08460201
- Q-100884
- WL3C3KRW39
- N-[4-cyano-3-(trifluoromethyl)phenyl]-2-methyloxirane-2-carboxamide
- SCHEMBL202481
- Cyano-3-(trifluoromethyl)phenyl]-2-methyl-2-oxirane carboxamide
- DTXSID60436169
- N-[4-Cyano-3-(trifluoromethyl)phenyl]methacrylamide epoxide
- C3607
- N-[4-cyano-3-(trifluoromethyl)phenyl]-2-methyl-oxirane-2-carboxamide
- N-(4-cyano-3-(trifluoromethyl)phenyl)-2-methyloxirane-2-carboxamide
- N-[4-Cyano-3-(trifluoromethyl)phenyl]-2-methyl-2-oxiranecarboxamide; Oxiranecarboxamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-2-methyl- (9CI); 2-Methyloxirane-2-carboxylic acid N-(4-cyano-3-trifluoromethylphenyl)amide; Oxiranecarboxamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-2-methyl-, (+/-)-
- N-[4-cyano-3-(trifluoromethyl)phenyl]-2-methyl-2-oxiranecarbox-amide
- 2-Methyl-oxirane-2-carboxylic acid (4-cyano-3-trifluoromethyl-phenyl)-amide
- CS-0153887
- SY033473
- AC-1069
- N-[4-cyano-3-trifluoromethylphenyl]-2-methyloxiranecaboxamide
- DS-3154
- 1,2-Epoxy-2-methyl-N-[4-cyano-3-(trifluoromethyl)-phenyl]propionamide
- N-[4-Cyano-3-(trifluoromethyl)phenyl]methacrylamide Epoxide
- +Expand
-
- MFCD08460201
- UQUQTWDUTIAAAY-UHFFFAOYSA-N
- 1S/C12H9F3N2O2/c1-11(6-19-11)10(18)17-8-3-2-7(5-16)9(4-8)12(13,14)15/h2-4H,6H2,1H3,(H,17,18)
- N#CC1C(C(F)(F)F)=CC(NC(C2(CO2)C)=O)=CC=1
Computed Properties
- 270.06200
- 1
- 6
- 2
- 270.06161202g/mol
- 19
- 428
- 0
- 0
- 1
- 0
- 0
- 1
- 1.6
- 65.4
Experimental Properties
- 2.37748
- 65.42000
- 1.526
- 436.4°C at 760 mmHg
- 151.0 to 155.0 deg-C
- 217.7oC
- White powder
- 1.42 g/cm3
N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide Security Information
N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide Customs Data
- 2926909090
-
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide Price
N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Dichloromethane ; rt
1.2 Reagents: Trifluoroacetic anhydride ; 100 min, rt
1.3 Solvents: Dichloromethane ; rt
1.4 Reagents: Sodium bicarbonate , Sodium bisulfite , Sodium chloride Solvents: Water ; rt
1.2 Reagents: Trifluoroacetic anhydride ; 100 min, rt
1.3 Solvents: Dichloromethane ; rt
1.4 Reagents: Sodium bicarbonate , Sodium bisulfite , Sodium chloride Solvents: Water ; rt
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Acetic anhydride , Hydrogen peroxide Solvents: Water ; 40 - 50 °C
1.2 Reagents: Sodium molybdate (Na2MoO4) ; 0.5 h, 50 - 55 °C
1.3 < 55 °C; 6 h, 50 - 55 °C; 55 °C → rt
1.4 Reagents: Water
1.2 Reagents: Sodium molybdate (Na2MoO4) ; 0.5 h, 50 - 55 °C
1.3 < 55 °C; 6 h, 50 - 55 °C; 55 °C → rt
1.4 Reagents: Water
Reference
- Improved synthesis of N-[4-cyano-3-(trifluoromethyl)phenyl]-2-methyl-2-oxranecarboxamideJingxi Huagong Zhongjianti, 2014, 44(5), 43-45,
Synthetic Circuit 3
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Formic acid , Water ; 2 h, 40 °C
Reference
- Synthesis and Biological Evaluation of [18F]Bicalutamide, 4-[76Br]Bromobicalutamide, and 4-[76Br]Bromo-thiobicalutamide as Non-Steroidal Androgens for Prostate Cancer ImagingJournal of Medicinal Chemistry, 2007, 50(5), 1028-1040,
Synthetic Circuit 4
Reaction Conditions
1.1 Reagents: Trifluoroacetic anhydride , Hydrogen peroxide Solvents: Dichloromethane , Water ; 2.5 h, rt
Reference
- Synthesis and biological activity of ferrocenyl derivatives of the non-steroidal antiandrogens flutamide and bicalutamideJournal of Organometallic Chemistry, 2011, 696(5), 1049-1056,
Synthetic Circuit 5
Reaction Conditions
1.1 Reagents: Trifluoroacetic anhydride , Hydrogen peroxide Solvents: Dichloromethane , Water ; rt; 24 h, rt
Reference
- Synthesis, biological evaluation and X-ray analysis of bicalutamide sulfoxide analogs for the potential treatment of prostate cancerBioorganic & Medicinal Chemistry Letters, 2021, 36,,
Synthetic Circuit 6
Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic anhydride , Hydrogen peroxide Solvents: Dichloromethane , Water ; rt; 24 h, rt
Reference
- A new series of bicalutamide, enzalutamide and enobosarm derivatives carrying pentafluorosulfanyl (SF5) and pentafluoroethyl (C2F5) substituents: Improved antiproliferative agents against prostate cancerEuropean Journal of Medicinal Chemistry, 2019, 180, 1-14,
Synthetic Circuit 7
Reaction Conditions
1.1 Reagents: Trifluoroacetic anhydride , Hydrogen peroxide Solvents: Dichloromethane , Water ; rt; 24 h, rt
Reference
- Rational design and synthesis of novel anti-prostate cancer agents bearing a 3,5-bis-trifluoromethylphenyl moietyBioorganic & Medicinal Chemistry Letters, 2016, 26(15), 3636-3640,
Synthetic Circuit 8
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid , Hydrogen peroxide Solvents: Dichloromethane , Water ; rt; 24 h, rt
Reference
- Design and synthesis of novel bicalutamide and enzalutamide derivatives as antiproliferative agents for the treatment of prostate cancerEuropean Journal of Medicinal Chemistry, 2016, 118, 230-243,
Synthetic Circuit 9
Reaction Conditions
1.1 Reagents: Trifluoroacetic anhydride , Hydrogen peroxide Solvents: Dichloromethane , Water ; 2 h, rt
1.2 Reagents: Sodium hydrosulfide
1.2 Reagents: Sodium hydrosulfide
Reference
- Antitumor agents 290. Design, synthesis, and biological evaluation of new LNCaP and PC-3 cytotoxic curcumin analogs conjugated with anti-androgensBioorganic & Medicinal Chemistry, 2012, 20(13), 4020-4031,
N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide Raw materials
N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide Preparation Products
N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide Suppliers
J&K Scientific
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PENG XING
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Suzhou Senfeida Chemical Co., Ltd
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SHANG HAI LI CHEN SHANG MAO Co., Ltd.
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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TANG SI LEI
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N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide Related Literature
-
Yuan Zhao,Guanxiong Chen,Zhuchen Tao,Chunyu Zhang,Yanwu Zhu RSC Adv., 2014,4, 26535-26542
-
Xinzhen Zhao,Yongliang Chen,Huixia Xuan,Chunju He New J. Chem., 2016,40, 441-446
-
3. Back cover
-
4. Minerals
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Chenjuan Deng,Runlong Cai,Jun Zheng,Jingkun Jiang Faraday Discuss., 2021,226, 348-363
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Mingjing Zhu,Heejun Kim,Yu Jin Jang,Sungmin Park,Du Yeol Ryu,Kyungkon Kim,Ping Tang,Feng Qiu,Juan Peng J. Mater. Chem. A, 2016,4, 18432-18443
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Yongqian Xu,Andrey Malkovskiy,Qiuming Wang,Yi Pang Org. Biomol. Chem., 2011,9, 2878-2884
-
9. A compatible anode/succinonitrile-based electrolyte interface in all-solid-state Na–CO2 batteries†Yong Lu,Yichao Cai,Qiu Zhang,Luojia Liu,Zhiqiang Niu,Jun Chen Chem. Sci., 2019,10, 4306-4312
-
Felix Frey,Timon Idema Soft Matter, 2021,17, 3533-3549
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:90357-51-0)N-[4-Cyano-3-(trifluoromethyl)phenyl]methacrylamide epoxide
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Amadis Chemical Company Limited
(CAS:90357-51-0)N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide
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